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Basic Properties of Dodecamethylpentasiloxane (L5)

The table below summarizes the fundamental physicochemical properties of Dodecamethylpentasiloxane,

which are crucial for developing any quantification method [1] [2].

Property Value

CAS Registry Number 141-63-9 [1] [2]

Molecular Formula C12H3604Sis [1] [2]

Molecular Weight 384.84 g/mol [1]

Appearance Colorless liquid [1]

Density 0.9£0.1 g/cm3 [1]

Boiling Point 284.4 + 23.0 °C at 760 mmHg [1]
Melting Point -81 °C [1]

Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [1]
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Analytical Methodologies for Siloxane Quantification

While direct validation data for L5 is sparse, the following table outlines common techniques and

considerations for quantifying volatile methyl siloxanes (VMS), as evidenced in recent research [3] [4].

Aspect Technique |/ Note

Common Analytical Gas Chromatography coupled with Mass Spectrometry (GC-MS/MS) [4].
Technique

Sample Preparation Solid-phase extraction (SPE) using cartridges like EVOLUTE EXPRESS
for Air ABN [4].

Key Consideration Stability of VMS on sampling media; ABN cartridges showed improved

stability compared to alternatives [4].

Application Example Used to measure atmospheric concentrations of L5 and other VMS
congeners in urban air [4].

Related Method (VLE Bubble-point pressure measurements for binary mixtures of siloxanes using
Data) a synthetic method with gravimetric preparation [3].

Proposed Workflow for Method Validation

To guide your method validation process, here is a generalized workflow that you can adapt and refine for

quantifying Dodecamethylpentasiloxane. The following diagram illustrates the key stages:
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Key Experimental Protocols

Based on the literature, here are some detailed methodologies that can be relevant to your validation work:
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e Sample Preparation for Air Analysis: One study collected air samples using a low-volume air
sampler pulling air at 0.3 slpm through EVOLUTE EXPRESS ABN solid-phase extraction
cartridges. Before deployment, these cartridges were preconditioned by soaking in hexane, followed
by washing with methylene chloride and hexane to ensure cleanliness [4].

e Bubble-point Pressure Measurement: For thermodynamic property data, a synthetic method is
employed. This involves preparing a mixture with a precisely known composition gravimetrically
offline and loading it into an equilibrium cell. The pressure and temperature at the bubble-point are
then measured directly. This method eliminates the need for complex sampling and compositional
analysis during the experiment, simplifying the uncertainty analysis [3]. The following diagram
visualizes this core apparatus setup:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: (S)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11112754/
https://www.smolecule.com/products/b582185#method-validation-for-dodecamethylpentasiloxane-quantification
https://www.smolecule.com/products/b582185#method-validation-for-dodecamethylpentasiloxane-quantification
https://www.smolecule.com/products/b582185#method-validation-for-dodecamethylpentasiloxane-quantification
https://www.smolecule.com/products/b582185#method-validation-for-dodecamethylpentasiloxane-quantification
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s582185?utm_src=pdf-bulk
https://www.smolecule.com/products/s582185?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

